2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide

• IUPAC Name: 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide
• InChI: InChI=1S/C16H16N2O3/c1-10-6-8-12(9-7-10)15(20)17-18-16(21)13-5-3-4-11(2)14(13)19/h3-9,19H,1-2H3,(H,17,20)(H,18,21)
• InChI Key: GFIAHGQJIGSJNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=CC(=C2O)C
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide, also known as HMB, is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a derivative of benzohydrazide and has been found to have a range of potential applications in the fields of cancer research and drug development.

Mechanism of Action

The mechanism of action of 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are essential for cancer cell survival. 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide has been shown to inhibit the activity of several enzymes, including topoisomerase II and DNA polymerase, which are involved in DNA replication and cell division.
Biochemical and Physiological Effects:
2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide has been found to have a range of biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, which can lead to cell death. 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide has also been found to inhibit the activity of various signaling pathways that are involved in cancer cell growth and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide is its potential as a novel anticancer agent. It has been found to be effective in vitro and in vivo, and has shown promise in preclinical studies. However, there are also limitations to using 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide in lab experiments. For example, it has poor solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the mechanism of action of 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide and its potential side effects.

Future Directions

There are several potential future directions for research on 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide. One area of interest is the development of novel drug delivery systems that can improve the solubility and bioavailability of 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide. Another area of research is the identification of biomarkers that can predict the response of cancer cells to 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide treatment. Additionally, more research is needed to fully understand the mechanism of action of 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide and its potential side effects, which will be essential for the development of safe and effective anticancer therapies.
Conclusion:
In conclusion, 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide is a promising compound that has shown potential as an anticancer agent. It has been found to inhibit the growth of various cancer cell lines and induce apoptosis in cancer cells. However, more research is needed to fully understand the mechanism of action of 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide and its potential side effects. The development of novel drug delivery systems and the identification of biomarkers for 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide treatment response are potential future directions for research on this compound.

Synthesis Methods

The synthesis of 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide involves the reaction of 4-methylbenzoylhydrazide with 2-hydroxy-3-methylbenzaldehyde in the presence of a suitable catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide has been extensively studied for its potential anticancer properties. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, ovarian cancer, and lung cancer. 2-hydroxy-3-methyl-N'-(4-methylbenzoyl)benzohydrazide has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a promising approach for cancer treatment.